Cas no 27992-32-1 (6-bromo-1,2-dihydropyridin-2-one)

• Product Name: 6-bromo-1,2-dihydropyridin-2-one
• CAS No: 27992-32-1
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD11226855
• CID: 53250
• PubChem ID: 253661854
• Update Time: 2025-10-29

6-bromo-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-hydroxypyridine
• 6-Bromopyridin-2-ol
• 6-Bromo-2-hydroxypyridine
• 6-bromo-1H-pyridin-2-one
• 2-Bromo-6-pyridinol
• 2-BROMO-PYRIDIN-6-OL
• 6-bromo-1,2-dihydropyridin-2-one
• 6-Bromo-2(1H)-pyridinone
• 6-Bromo-2-pyridinol
• 6-Bromo-2-pyridone
• AB05100
• 27992-32-1
• AKOS022381263
• SY017262
• 6-bromo-pyridin-2-ol
• AM806226
• AKOS005146396
• MFCD11226855
• 2(1H)-Pyridinone, 6-bromo-
• MFCD00234043
• J-518455
• AC-907/25004373
• FT-0645384
• AC-5122
• VOMMPWVMVDGZEM-UHFFFAOYSA-N
• EN300-88358
• 6-BROMOPYRIDIN-2(1H)-ONE
• CS-W002547
• 2-hydroxy-6-bromopyridine
• SCHEMBL227129
• B4408
• AS-18260
• AM86830
• DTXSID40356210
• BBL102798
• DB-005206
• STL556605
• 6-BROMOPYRIDINE-2-OL

• MDL： MFCD11226855
• Inchi： 1S/C5H4BrNO/c6-4-2-1-3-5(8)7-4/h1-3H,(H,7,8)
• InChI Key： VOMMPWVMVDGZEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(N1)=O

Computed Properties

• Exact Mass: 172.94800
• Monoisotopic Mass: 172.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.776
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 336.6°Cat760mmHg
• Flash Point: 157.4℃
• Refractive Index: 1.6
• PSA: 33.12000
• LogP: 1.54970

6-bromo-1,2-dihydropyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-bromo-1,2-dihydropyridin-2-one

Introduction to 6-bromo-1,2-dihydropyridin-2-one (CAS No. 27992-32-1)

6-bromo-1,2-dihydropyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 27992-32-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, which is well-known for its diverse biological activities and structural versatility. The presence of a bromine substituent at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The dihydropyridin-2-one scaffold is particularly intriguing due to its ability to serve as a versatile building block in the synthesis of more complex molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. In recent years, there has been a surge in interest regarding dihydropyridines due to their role in developing novel therapeutic agents targeting various diseases.

One of the most notable applications of 6-bromo-1,2-dihydropyridin-2-one is in the synthesis of bioactive molecules. The bromine atom at the 6-position acts as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating complex drug molecules. The ability to introduce aryl or alkyl groups at this position makes 6-bromo-1,2-dihydropyridin-2-one a preferred starting material for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of 6-bromo-1,2-dihydropyridin-2-one in drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors with high affinity. This has spurred research into developing small-molecule inhibitors based on its structure. For instance, virtual screening campaigns have identified several analogs of 6-bromo-1,2-dihydropyridin-2-one that show promise as leads for treating neurological disorders.

In addition to its synthetic utility, 6-bromo-1,2-dihydropyridin-2-one has been explored for its pharmacological properties. Preliminary studies suggest that certain derivatives exhibit anti-inflammatory and antioxidant activities. These effects are attributed to the ability of the dihydropyridine scaffold to modulate intracellular signaling pathways. For example, some derivatives have been shown to inhibit lipoxygenase enzymes, which are key players in inflammation processes.

The bromine substituent also plays a crucial role in determining the pharmacokinetic behavior of compounds derived from 6-bromo-1,2-dihydropyridin-2-one. Brominated aromatic compounds often exhibit enhanced lipophilicity and metabolic stability, which are desirable traits for drug candidates. This has led to investigations into optimizing the substitution patterns around the dihydropyridine ring to achieve desired pharmacokinetic profiles.

Industrial applications of 6-bromo-1,2-dihydropyridin-2-one have also expanded beyond academic research. Pharmaceutical companies are increasingly incorporating this compound into their libraries for high-throughput screening (HTS) campaigns. The ease with which it can be modified allows for rapid exploration of chemical space, accelerating the discovery process. Several patents have been filed that describe novel derivatives synthesized from 6-bromo-1,2-dihydropyridin-2-one, highlighting its commercial significance.

The future prospects of 6-bromo-1,2-dihydropyridin-2-one are promising, with ongoing research focusing on expanding its applications in drug development and materials science. Innovations in synthetic methodologies are expected to further enhance its utility as an intermediate. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and machine learning will likely uncover new opportunities for leveraging this compound's potential.

In conclusion,6-bromo-1,2-dihydropyridin-2-one (CAS No. 27992-32-1) is a versatile and highly reactive compound with significant implications in pharmaceutical chemistry. Its unique structural features and functionalization capabilities make it an indispensable tool in the synthesis of bioactive molecules. As research continues to uncover new applications and derivatives,6-bromo-1,2-dihydropyridin-2-one is poised to remain at the forefront of medicinal chemistry innovation.